![molecular formula C15H14Cl2N2O2S B5522439 N'-(2,4-dichlorobenzylidene)-N,4-dimethylbenzenesulfonohydrazide](/img/structure/B5522439.png)
N'-(2,4-dichlorobenzylidene)-N,4-dimethylbenzenesulfonohydrazide
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Description
N'-(2,4-dichlorobenzylidene)-N,4-dimethylbenzenesulfonohydrazide is a useful research compound. Its molecular formula is C15H14Cl2N2O2S and its molecular weight is 357.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.0153043 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Persistence and Human Exposure
- Studies on organochlorine compounds in human milk and blood plasma illustrate the persistence of these substances in the environment and their bioaccumulation in humans. For example, Norén and Meironyte (2000) found that levels of organochlorine compounds in human milk have decreased over 20-30 years, but the concentrations of polybrominated diphenyl ethers (PBDEs) have increased, highlighting the changing landscape of environmental contaminants (Norén & Meironyte, 2000).
Health Effects
- Research into the health effects of organochlorine exposure, such as hydrochlorothiazide's link to nonmelanoma skin cancer (Pedersen et al., 2017), underscores the importance of understanding the toxicological profiles of chlorinated compounds. This context might be relevant for assessing the health implications of exposure to N'-(2,4-dichlorobenzylidene)-N,4-dimethylbenzenesulfonohydrazide (Pedersen et al., 2017).
Properties
IUPAC Name |
N-[(E)-(2,4-dichlorophenyl)methylideneamino]-N,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O2S/c1-11-3-7-14(8-4-11)22(20,21)19(2)18-10-12-5-6-13(16)9-15(12)17/h3-10H,1-2H3/b18-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKTYHKCZCAEFZ-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)N=CC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)/N=C/C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.